Cas no 87032-74-4 (1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL-)

• Product Name: 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL-
• CAS No: 87032-74-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 3188339
• PubChem ID: 13186827
• Update Time: 2025-06-08

1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL-
• EN300-368460
• 87032-74-4
• AKOS025312129
• VFFXYLYACPOCSJ-UHFFFAOYSA-N
• 2,2-DIMETHYL-4-(OXIRAN-2-YL)-1,3-DIOXOLANE
• SCHEMBL345905
• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylene oxide

• Inchi： 1S/C7H12O3/c1-7(2)9-4-6(10-7)5-3-8-5/h5-6H,3-4H2,1-2H3
• InChI Key： VFFXYLYACPOCSJ-UHFFFAOYSA-N
• SMILES： O1CC1C1COC(C)(C)O1

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 31Ų

Additional information on 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL-

1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- (CAS No. 87032-74-4): A Comprehensive Overview

1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- (CAS No. 87032-74-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its 1,3-dioxolane ring and 2,2-dimethyl-4-oxiranyl substituent, offers a range of potential applications in the synthesis of complex molecules and the development of novel therapeutic agents.

The 1,3-dioxolane ring is a five-membered cyclic ether that is known for its stability and reactivity. The presence of the 2,2-dimethyl-4-oxiranyl group adds an additional layer of complexity and functionality to the molecule. This combination makes 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- an attractive building block for various chemical reactions and synthetic pathways.

Recent studies have highlighted the potential of 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- in the synthesis of bioactive compounds. For instance, researchers at the University of California have demonstrated its utility in the preparation of novel antiviral agents. The compound's ability to undergo selective ring-opening reactions and subsequent functionalization has been leveraged to create derivatives with enhanced biological activity.

In the pharmaceutical industry, 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- has shown promise as an intermediate in the synthesis of drugs targeting neurodegenerative diseases. Its structural features enable it to participate in key steps of drug synthesis, such as ring-opening polymerization and nucleophilic substitution reactions. These reactions are crucial for generating compounds with specific pharmacological properties.

The chemical properties of 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- have also been explored in the context of materials science. Its ability to form stable polymers with tunable properties makes it a valuable component in the development of advanced materials for various applications. For example, researchers at MIT have utilized this compound to create biodegradable polymers for drug delivery systems.

From a synthetic chemistry perspective, 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- can be prepared through several routes. One common method involves the reaction of epoxides with appropriate nucleophiles followed by cyclization to form the 1,3-dioxolane ring. This synthetic pathway is well-documented and can be optimized to achieve high yields and purity levels.

The safety and environmental impact of 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- have been thoroughly evaluated. Studies have shown that it is stable under normal laboratory conditions and does not pose significant hazards when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its use and storage.

In conclusion, 1,3-DIOXOLANE, 2,2-DIMETHYL-4-OXIRANYL- (CAS No. 87032-74-4) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists working on the development of new materials and therapeutic agents. As research continues to advance in these fields, the importance of this compound is likely to grow further.